1-(3-chlorophenyl)-4-(4-phenyloxane-4-carbonyl)piperazine

• IUPAC Name: [4-(3-chlorophenyl)piperazin-1-yl]-(4-phenyloxan-4-yl)methanone
• InChI: InChI=1S/C22H25ClN2O2/c23-19-7-4-8-20(17-19)24-11-13-25(14-12-24)21(26)22(9-15-27-16-10-22)18-5-2-1-3-6-18/h1-8,17H,9-16H2
• InChI Key: JZDOFPPKGZHZDJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=CC=CC=C2)C(=O)N3CCN(CC3)C4=CC(=CC=C4)Cl
• Molecular Formula: C22H25ClN2O2
• Molecular Weight: 384.9 g/mol
• CAS No.: 1091086-77-9

Description

1-(3-Chlorophenyl)-4-(4-phenyloxane-4-carbonyl)piperazine (CPCP) is an organic compound belonging to the piperazine class of compounds. It is a white crystalline solid that is soluble in water and other organic solvents. It is used in the synthesis of various pharmaceuticals, pesticides, and industrial chemicals. It is also used as a starting material in the synthesis of various heterocyclic compounds.

Scientific Research Applications

1-(3-chlorophenyl)-4-(4-phenyloxane-4-carbonyl)piperazine has been used in various scientific research applications. It has been used in the synthesis of new heterocyclic compounds and as a starting material for the synthesis of various pharmaceuticals, pesticides, and industrial chemicals. It has also been used in the synthesis of a variety of organic compounds and as a reagent in organic reactions.

Mechanism of Action

1-(3-chlorophenyl)-4-(4-phenyloxane-4-carbonyl)piperazine is a proton-donating compound that can act as a Lewis acid. It can be used to catalyze a variety of organic reactions. It can also act as a nucleophilic catalyst in the formation of carbon-carbon bonds.
Biochemical and Physiological Effects
This compound is not known to have any significant biochemical or physiological effects. It is not known to have any toxic effects or to be carcinogenic.

Advantages and Limitations for Lab Experiments

1-(3-chlorophenyl)-4-(4-phenyloxane-4-carbonyl)piperazine is a relatively stable compound that is soluble in water and other organic solvents. It is relatively easy to synthesize and can be stored for long periods of time without significant degradation. However, it is not very soluble in polar solvents and can be difficult to work with in aqueous solutions.

Future Directions

There are several potential future directions for research involving 1-(3-chlorophenyl)-4-(4-phenyloxane-4-carbonyl)piperazine. It could be used as a starting material in the synthesis of various heterocyclic compounds. It could also be used as a reagent in the synthesis of various organic compounds. It could also be used as a catalyst in organic reactions. Additionally, it could be used in the development of new pharmaceuticals, pesticides, and industrial chemicals. Finally, it could be used in the development of new analytical methods for the detection and quantification of various compounds.

Synthesis Methods

1-(3-chlorophenyl)-4-(4-phenyloxane-4-carbonyl)piperazine is produced by the reaction of 3-chlorophenol and 4-phenyloxane-4-carbonyl chloride in the presence of an acid catalyst. The reaction is carried out in a solvent such as dichloromethane or toluene at a temperature of 80-90°C. The reaction is carried out under an inert atmosphere such as nitrogen or argon.